Cas no 12401-56-8 (Hafnium silicide)

• Product Name: Hafnium silicide
• CAS No: 12401-56-8
• MF: HfSi₂
• MW: 234.66100692749
• MDL: MFCD00167026
• CID: 86805
• PubChem ID: 11230071
• Update Time: 2025-04-18

Hafnium silicide Chemical and Physical Properties

Names and Identifiers

• Hafnium silicide
• Hafniumsilicidemeshgraypowder
• Hafnium (IV) silicide
• hafnium disilicide
• hafniumsilicide(hfsi2)
• HAFNIUM (IV) SILICIDE 99%
• Hafnium silicide (HfSi2)
• MFCD00167026
• hafnium;silicon
• 12401-56-8
• Chromium Sulfide (Cr2S3) Sputtering Targets
• Q26841176
• DTXSID301014380
• EINECS 235-640-1
• DTXCID201436981
• TWRSDLOICOIGRH-UHFFFAOYSA-N

• MDL： MFCD00167026
• Inchi： 1S/Hf.2Si
• InChI Key： TWRSDLOICOIGRH-UHFFFAOYSA-N
• SMILES： [Hf].[Si].[Si]

Computed Properties

• Exact Mass: 243.96300
• Monoisotopic Mass: 235.90041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Grey powder
• Density: 8,02 g/cm3
• Melting Point: 1680°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: it is insoluble in water.
• PSA: 0.00000
• LogP: -2.90320
• Solubility: Insoluble in water

Hafnium silicide Security Information

• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts